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Compound of Interest

3,4,5-Trimethoxybenzaldehyde-

Compound Name:

13C3
CAS No.: 1346605-09-1
Cat. No.: B585679

Get Quote

\ J

For researchers, scientists, and professionals in drug development, the meticulous handling of
specialized chemical reagents is paramount to both personal safety and experimental integrity.
This guide provides essential, immediate safety and logistical information for the operational
use and disposal of 3,4,5-Trimethoxybenzaldehyde-13C3, a stable isotope-labeled aromatic
aldehyde. Our focus extends beyond mere procedural steps to instill a deep understanding of
the causality behind these recommendations, ensuring a self-validating system of laboratory
safety.

Hazard Identification and Risk Assessment

3,4,5-Trimethoxybenzaldehyde, and by extension its 13C-labeled counterpart, is classified
under the Globally Harmonized System (GHS) with the following primary hazards:

e Harmful if swallowed (H302)[1][2]

e Causes skin irritation (H315)[1][2]

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b585679#bc-rfq
https://www.benchchem.com/product/b585679/docs?utm_src=pdf-body#navigating-the-safe-handling-of-3-4-5-trimethoxybenzaldehyde-13c3-a-comprehensive-guide
https://synthetikaeu.com/en_US/p/3%2C4%2C5-Trimethoxybenzaldehyde-Pure-10g/1299
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trimethoxybenzaldehyde
https://synthetikaeu.com/en_US/p/3%2C4%2C5-Trimethoxybenzaldehyde-Pure-10g/1299
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trimethoxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Causes serious eye irritation (H319)[1][2]
e May cause respiratory irritation (H335)[1][2]

The compound is a white to off-white crystalline solid.[1] The primary routes of exposure are
inhalation of the dust, skin contact, eye contact, and ingestion. While not classified as a
hazardous substance under all regulations, it is crucial to handle it with care to minimize
exposure.[3][4] The 13C isotopes are stable and do not pose a radiological hazard.[5]

Key Physical and Chemical Properties:

Property Value Source
Molecular Formula C713C3H1204 [61[7]
Molecular Weight 199.18 g/mol [6][7]
Melting Point 72-74 °C [3]
Boiling Point 163-165 °C at 10 mmHg (8]
Appearance WTi(;e to off-white crystalline o

soli

Required Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to mitigate the identified risks. The following table
outlines the minimum required PPE for handling 3,4,5-Trimethoxybenzaldehyde-13C3.
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Body Part Required PPE Rationale
Chemical safety goggles with ) )
] ) ) Protects against dust particles
side shields or a face shield ] )
Eyes/Face and potential splashes causing
worn over safety glasses.[9] ) o
serious eye irritation.
[10]
Provides a barrier against skin
contact, which can cause
o irritation. Gloves must be
Hands Nitrile gloves.[11] )
inspected before use and
disposed of after handling the
chemical.[3]
Bod A standard laboratory coat.[10]  Prevents contamination of
ody

[11]

personal clothing.

Respiratory

A NIOSH-approved N95 dust
mask or higher-level respirator
if engineering controls are
insufficient or when handling

large quantities.[4]

Minimizes the inhalation of
airborne dust particles that can
cause respiratory tract

irritation.

Safe Handling and Operational Workflow

Adherence to a stringent, step-by-step workflow is critical for the safe handling of 3,4,5-

Trimethoxybenzaldehyde-13C3. The following diagram illustrates the recommended

procedure from receiving the compound to its final disposal.
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Figure 1: Safe handling workflow for 3,4,5-Trimethoxybenzaldehyde-13C3.

Step-by-Step Handling Protocol:

e Preparation:

o Before handling, ensure you are wearing all the required PPE as outlined in the table
above.
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o All handling of the solid compound should be performed within a certified chemical fume
hood to minimize inhalation exposure.[3]

e Handling:
o Upon receiving the container, inspect it for any damage or leaks.
o When weighing the solid, use a spatula and handle it gently to avoid creating dust.
o If dissolving the compound, add the solid to the solvent slowly to prevent splashing.
o Storage:
o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1]
o Keep it away from strong oxidizing agents, with which it can react violently.[4][12]
e In Case of a Spill:

o For a small spill, carefully sweep up the solid material, avoiding dust generation, and place
it in a sealed container for disposal.[3]

o For a larger spill, evacuate the area and follow your institution's emergency procedures.

Disposal Plan: A Focus on Isotopic Integrity

The disposal of 3,4,5-Trimethoxybenzaldehyde-13C3 requires careful consideration due to its
isotopic labeling. While 13C is a stable isotope and does not present a radiological hazard,
proper disposal is crucial to prevent the contamination of other materials and to comply with
waste management regulations.[5]

Waste Segregation and Labeling Workflow:
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Figure 2: Disposal workflow for 3,4,5-Trimethoxybenzaldehyde-13C3 waste.

Disposal Protocol:

e Segregation: All waste contaminated with 3,4,5-Trimethoxybenzaldehyde-13C3, including
disposable labware, gloves, and rinsates, must be segregated from other chemical waste
streams.[13] This is to ensure the isotopic purity of any potential future waste recovery and to
comply with specific disposal protocols for labeled compounds.
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o Containerization:
o Solid waste should be placed in a clearly labeled, sealed plastic bag or container.

o Liquid waste, including the first rinse of any glassware, must be collected in a dedicated,
sealed, and compatible waste container.[14]

o Labeling: The waste container must be clearly labeled with a hazardous waste tag that
includes:

o The full chemical name: "3,4,5-Trimethoxybenzaldehyde-13C3"
o The words "Stable Isotope Waste"
o The approximate quantity of the compound
o The date of waste generation[13]
e Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office for specific
guidance on the disposal of stable isotope-labeled chemical waste.[5][13]

o Arrange for a hazardous waste pickup as you would for other chemical waste, ensuring
the unique nature of the waste is communicated.[14]

By adhering to these comprehensive guidelines, you can ensure the safe handling of 3,4,5-
Trimethoxybenzaldehyde-13C3, protecting yourself, your colleagues, and the integrity of your
research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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